Cas no 898758-26-4 (Ethyl 4-(2,5-dimethoxyphenyl)-4-oxobutyrate)

• Product Name: Ethyl 4-(2,5-dimethoxyphenyl)-4-oxobutyrate
• CAS No: 898758-26-4
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• MDL: MFCD02261473
• CID: 994008
• PubChem ID: 24727598
• Update Time: 2025-06-09

Ethyl 4-(2,5-dimethoxyphenyl)-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2,5-dimethoxyphenyl)-4-oxobutanoate
• ETHYL 4-(2,5-DIMETHOXYPHENYL)-4-OXOBUTYRATE
• DTXSID20645816
• ETHYL4-(2,5-DIMETHOXYPHENYL)-4-OXOBUTYRATE
• 898758-26-4
• MFCD02261473
• AKOS010910455
• Benzenebutanoic acid, 2,5-dimethoxy-γ-oxo-, ethyl ester
• Ethyl 2,5-dimethoxy-γ-oxobenzenebutanoate
• Ethyl 4-(2,5-dimethoxyphenyl)-4-oxobutyrate

• MDL： MFCD02261473
• Inchi： 1S/C14H18O5/c1-4-19-14(16)8-6-12(15)11-9-10(17-2)5-7-13(11)18-3/h5,7,9H,4,6,8H2,1-3H3
• InChI Key： JWFVTVGKBRKLLJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(CCC(=O)OCC)=O)OC

Computed Properties

• Exact Mass: 266.11500
• Monoisotopic Mass: 266.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83000
• LogP: 2.22980

Additional information on Ethyl 4-(2,5-dimethoxyphenyl)-4-oxobutyrate

Recent Advances in the Study of Ethyl 4-(2,5-dimethoxyphenyl)-4-oxobutyrate (CAS: 898758-26-4) in Chemical Biology and Pharmaceutical Research

The compound Ethyl 4-(2,5-dimethoxyphenyl)-4-oxobutyrate (CAS: 898758-26-4) has recently gained significant attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This β-keto ester derivative exhibits unique structural features that make it a valuable intermediate for synthesizing various biologically active molecules. Recent studies have focused on exploring its synthetic utility, pharmacological properties, and mechanism of action.

In synthetic chemistry, Ethyl 4-(2,5-dimethoxyphenyl)-4-oxobutyrate serves as a key building block for the preparation of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the synthesis of novel benzofuran derivatives through Michael addition reactions. The researchers highlighted the compound's stability under various reaction conditions and its ability to introduce the dimethoxyphenyl moiety into complex molecular architectures.

Pharmacological investigations have revealed promising biological activities associated with this compound. Research conducted at several academic institutions has shown that derivatives of Ethyl 4-(2,5-dimethoxyphenyl)-4-oxobutyrate exhibit moderate to strong inhibitory effects against specific kinase targets involved in inflammatory pathways. The dimethoxy substitution pattern appears to play a crucial role in target binding affinity, as demonstrated by structure-activity relationship (SAR) studies.

Recent advancements in analytical techniques have enabled more detailed characterization of this compound. A 2024 study utilizing high-resolution mass spectrometry and NMR spectroscopy provided comprehensive data on its structural properties and purity profile. These analytical methods have become essential for quality control in pharmaceutical applications where precise molecular characterization is required.

The metabolic fate of Ethyl 4-(2,5-dimethoxyphenyl)-4-oxobutyrate has been investigated in preclinical studies. Research published in Drug Metabolism and Disposition identified several major metabolites formed through ester hydrolysis and oxidative pathways. Understanding these metabolic transformations is critical for predicting the compound's pharmacokinetic behavior in biological systems.

Current research directions include exploring the compound's potential as a precursor for developing novel therapeutic agents targeting neurological disorders. Preliminary in vitro studies suggest that certain derivatives may modulate neurotransmitter systems, though further investigation is needed to validate these findings and assess safety profiles.

From a pharmaceutical development perspective, formulation studies have examined the stability and solubility characteristics of Ethyl 4-(2,5-dimethoxyphenyl)-4-oxobutyrate. Recent work has focused on developing suitable delivery systems to overcome its limited aqueous solubility while maintaining chemical stability. These formulation challenges are being addressed through various approaches including nanoparticle encapsulation and prodrug strategies.

Future research opportunities for this compound include expanding its applications in medicinal chemistry, investigating its potential as a chemical biology tool, and developing more efficient synthetic routes for large-scale production. The growing body of research on Ethyl 4-(2,5-dimethoxyphenyl)-4-oxobutyrate suggests it will continue to be an important compound in drug discovery efforts, particularly in the development of central nervous system-targeted therapeutics.